Cas no 1115373-59-5 (5-(2,4-dimethylbenzoyl)-N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: 5-(2,4-dimethylbenzoyl)-N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115373-59-5
• MF: C₂₈H₂₈N₂O₄S₂
• MW: 520.662924766541
• CID: 5432790
• Update Time: 2025-10-30

5-(2,4-dimethylbenzoyl)-N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2,6-dimethylanilino)-4-(4-methoxyphenyl)sulfonylthiophen-2-yl]-(2,4-dimethylphenyl)methanone
• 5-(2,4-dimethylbenzoyl)-N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C28H28N2O4S2/c1-16-9-14-22(19(4)15-16)25(31)26-23(29)27(36(32,33)21-12-10-20(34-5)11-13-21)28(35-26)30-24-17(2)7-6-8-18(24)3/h6-15,30H,29H2,1-5H3
• InChI Key： OEJHYRYSXDRELQ-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=C(C)C=CC=C2C)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C=1N)(C1=CC=C(C)C=C1C)=O

Additional information on 5-(2,4-dimethylbenzoyl)-N2-(2,6-dimethylphenyl)-3-(4-methoxybenzenesulfonyl)thiophene-2,4-diamine

5-(2,4-Dimethylbenzoyl)-N2-(2,6-Dimethylphenyl)-3-(4-Methoxybenzenesulfonyl)Thiophene-2,4-Diamine: A Comprehensive Overview

The compound 5-(2,4-Dimethylbenzoyl)-N2-(2,6-Dimethylphenyl)-3-(4-Methoxybenzenesulfonyl)Thiophene-2,4-Diamine, identified by the CAS Registry Number 1115373-59-5, represents a highly specialized organic molecule with significant potential in various scientific and industrial applications. This molecule belongs to the class of thiophene derivatives, which have garnered considerable attention in recent years due to their unique electronic properties and versatility in chemical synthesis. The structure of this compound is characterized by a thiophene ring system substituted with multiple functional groups, including a benzoyl group, a dimethylphenyl group, and a methoxybenzenesulfonyl group. These substituents contribute to the molecule's complexity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules. The synthesis of 5-(2,4-Dimethylbenzoyl)-N2-(2,6-Dimethylphenyl)-3-(4-Methoxybenzenesulfonyl)Thiophene-2,4-Diamine involves multi-step reactions that require meticulous control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitutions, to construct the thiophene core and attach the desired substituents. These methods have been optimized based on computational modeling and experimental validation, ensuring that the final product meets stringent quality standards.

The molecular structure of this compound is particularly noteworthy due to its combination of electron-withdrawing and electron-donating groups. The benzoyl group at position 5 introduces an electron-withdrawing effect through resonance, while the dimethylphenyl group at position 2 contributes electron-donating effects via inductive effects. The methoxybenzenesulfonyl group at position 3 further enhances the molecule's electronic complexity by introducing both electron-withdrawing (due to the sulfonyl group) and electron-donating (due to the methoxy group) characteristics. This intricate balance of electronic effects makes this compound a promising candidate for applications in electronic materials.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, its unique electronic properties make it a candidate for drug delivery systems or as a component in bioactive molecules. Recent studies have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. Additionally, its ability to form stable complexes with metal ions has been investigated for use in metallo-drug design.

In materials science, this compound has been studied for its potential use in organic electronics. Its thiophene core is known for its conjugation properties, which are advantageous in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties and improve device performance.

The presence of multiple functional groups also makes this compound suitable for use as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions has been leveraged in the construction of self-assembled monolayers and molecular recognition systems. Recent experiments have demonstrated its utility in creating stimuli-responsive materials that can respond to changes in temperature or pH.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under certain conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it a more sustainable alternative compared to traditional organic compounds used in similar applications.

In conclusion, 5-(2,4-Dimethylbenzoyl)-N2-(2,6-Dimethylphenyl)-3-(4-Methoxybenzenesulfonyl)Thiophene-2,4-Diamine (CAS No: 1115373-59-5) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its complex structure endows it with unique electronic properties that make it valuable for both fundamental research and industrial applications. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.